6-bromo-2-hydroxy-1H-benzo[de]isoquinoline-1,3(2H)-dione
Description
6-Bromo-2-hydroxy-1H-benzo[de]isoquinoline-1,3(2H)-dione is an organic compound known for its intricate chemical structure and reactivity
Properties
IUPAC Name |
6-bromo-2-hydroxybenzo[de]isoquinoline-1,3-dione | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H6BrNO3/c13-9-5-4-8-10-6(9)2-1-3-7(10)11(15)14(17)12(8)16/h1-5,17H | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SMFFDONWMCQXFW-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=CC3=C2C(=C1)C(=O)N(C3=O)O)Br | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H6BrNO3 | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
292.08 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Preparation Methods
Synthetic Routes and Reaction Conditions: : The synthesis of 6-bromo-2-hydroxy-1H-benzo[de]isoquinoline-1,3(2H)-dione typically involves multi-step organic synthesis methods. Key steps often include halogenation, hydroxylation, and cyclization reactions under controlled conditions:
Halogenation: : Incorporating the bromine atom into a precursor compound usually through electrophilic bromination.
Hydroxylation: : Introduction of the hydroxy group, potentially via nucleophilic substitution or addition reactions.
Cyclization: : Formation of the isoquinoline ring system through cyclization reactions, possibly using condensation or intramolecular nucleophilic aromatic substitution.
Industrial Production Methods: : Scaling up these reactions for industrial purposes might involve optimizing each step for yield and purity, using catalysts to enhance reaction rates, and employing high-throughput synthesis technologies.
Chemical Reactions Analysis
Types of Reactions: : 6-Bromo-2-hydroxy-1H-benzo[de]isoquinoline-1,3(2H)-dione can undergo a variety of chemical reactions, including:
Oxidation: : Conversion to quinone derivatives using oxidizing agents.
Reduction: : Formation of hydroquinone analogs with reducing agents.
Substitution: : Halogen substitution with other functional groups via nucleophilic or electrophilic pathways.
Common Reagents and Conditions: : Typical reagents might include:
Oxidizing agents: : Potassium permanganate, chromium trioxide.
Reducing agents: : Sodium borohydride, hydrogen gas with a palladium catalyst.
Nucleophiles: : Amines, thiols, or alcohols for substitution reactions.
Major Products: : The reactions can yield a range of products, such as quinone derivatives, hydroquinone analogs, and various substituted isoquinolines, depending on the specific reaction conditions and reagents used.
Scientific Research Applications
6-Bromo-2-hydroxy-1H-benzo[de]isoquinoline-1,3(2H)-dione is utilized in several research fields:
Chemistry: : As a building block for the synthesis of more complex organic molecules.
Biology: : Investigating interactions with biological macromolecules.
Medicine: : Exploring potential pharmacological effects, such as anti-inflammatory or anticancer properties.
Industry: : Used in the development of specialty chemicals and materials.
Mechanism of Action
The mechanism by which 6-bromo-2-hydroxy-1H-benzo[de]isoquinoline-1,3(2H)-dione exerts its effects involves:
Molecular Targets: : Interaction with enzymes or receptors, potentially affecting their activity.
Pathways: : Influencing biochemical pathways, such as oxidative stress response or cell signaling pathways, through its reactive functional groups.
Comparison with Similar Compounds
Similar Compounds
6-Chloro-2-hydroxy-1H-benzo[de]isoquinoline-1,3(2H)-dione
6-Fluoro-2-hydroxy-1H-benzo[de]isoquinoline-1,3(2H)-dione
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
